Cas no 171179-38-7 (1H-Imidazo[4,5-f]quinazolin-9-amine, N-(3-bromophenyl)-)

• Product Name: 1H-Imidazo[4,5-f]quinazolin-9-amine, N-(3-bromophenyl)-
• CAS No: 171179-38-7
• MF: C₁₅H₁₀BrN₅
• MW: 340.177401065826
• CID: 1358599
• PubChem ID: 5328238
• Update Time: 2025-04-20

1H-Imidazo[4,5-f]quinazolin-9-amine, N-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-f]quinazolin-9-amine, N-(3-bromophenyl)-
• N-(3-bromophenyl)-3H-imidazo[4,5-f]quinazolin-9-amine
• DTXSID20416149
• N-(3-bromophenyl)-3,5,10,12-tetraazatricyclo[7.4.0.0^{2,6}]trideca-1(9),2(6),4,7,10,12-hexaen-13-amine
• 171179-38-7
• 9-[(3-Bromophenyl)amino]-1H-imidazo[4,5-f]quinazoline
• BDBM3577
• Anilinopyrimidine deriv. 8a
• CHEMBL153170
• Imidazoquinazoline deriv. 15

• Inchi： 1S/C15H10BrN5/c16-9-2-1-3-10(6-9)21-15-13-11(17-8-20-15)4-5-12-14(13)19-7-18-12/h1-8H,(H,18,19)(H,17,20,21)
• InChI Key： ZCTBHAZSEIICRJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)NC1C2=C(C=CC3=C2N=CN3)N=CN=1

Computed Properties

• Exact Mass: 339.0121
• Monoisotopic Mass: 339.01196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.49